Cas no 2229247-87-2 (3-4-(propan-2-yloxy)phenylbut-3-en-1-amine)

• Product Name: 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine
• CAS No: 2229247-87-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5838297
• PubChem ID: 165784838
• Update Time: 2025-06-08

3-4-(propan-2-yloxy)phenylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine
• 2229247-87-2
• EN300-1790961
• 3-[4-(propan-2-yloxy)phenyl]but-3-en-1-amine

• Inchi： 1S/C13H19NO/c1-10(2)15-13-6-4-12(5-7-13)11(3)8-9-14/h4-7,10H,3,8-9,14H2,1-2H3
• InChI Key： LPEXCTSERQHCAQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(=C)CCN)C(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine

Introduction to 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine (CAS No: 2229247-87-2)

3-4-(propan-2-yloxy)phenylbut-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229247-87-2, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains. The presence of the propan-2-yloxy moiety and the phenylbut-3-en-1-amine backbone imparts distinct chemical properties that make it a subject of interest for further exploration.

The compound's structure consists of a phenyl ring linked to a butenamine group, with an ethoxy group attached to the 3 and 4 positions of the phenyl ring. This arrangement contributes to its reactivity and interaction capabilities with other molecules, making it a valuable candidate for synthetic chemistry and drug development. The butenamine moiety, in particular, is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition processes.

In recent years, there has been a growing interest in exploring novel compounds with potential therapeutic applications. 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine has been studied for its pharmacological properties, particularly in the context of developing new drugs targeting various diseases. Its unique structure suggests that it may have interactions with biological targets that are different from more conventional molecules, offering new avenues for therapeutic intervention.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of the phenyl ring and the butenamine group provides a versatile platform for further derivatization, allowing researchers to modify its properties to suit specific needs. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to uncover the mechanistic aspects of how 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine interacts with biological systems. These investigations have revealed that the compound can exhibit both agonistic and antagonistic effects depending on the target receptor. Such dual functionality is highly desirable in drug development, as it can lead to more effective treatments with fewer side effects.

The synthesis of 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine is another area of active research. Chemists have developed several synthetic routes to produce this compound efficiently and in high yield. These methods often involve multi-step organic transformations, including condensation reactions, alkylation, and functional group interconversions. The optimization of these synthetic pathways is crucial for ensuring that the compound can be produced on a larger scale for further study and potential commercialization.

The pharmacokinetic properties of 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine are also being thoroughly examined. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, making it a promising candidate for further development.

In addition to its potential therapeutic applications, 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine has shown promise in materials science. Its unique structural features make it a suitable candidate for developing new materials with specific properties. For instance, it could be used to create polymers or coatings with enhanced durability or biocompatibility.

The future directions for research on 3-4-(propan-2-yloxy)phenylbut-3-en-1-amine are numerous and exciting. Further studies are needed to fully elucidate its mechanism of action and to explore its potential in treating various diseases. Additionally, researchers are working on developing new synthetic methods to produce this compound more efficiently and cost-effectively.

In conclusion, 3-4-(propan-2-yloxy)phenylbut-3-en-1-am ine (CAS No: 2229247 -87 -2) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and properties make it a valuable subject of study, offering new opportunities for innovation and discovery.